Cas no 10242-05-4 (N-(3-Chlorophenyl)glycine)

• Product Name: N-(3-Chlorophenyl)glycine
• CAS No: 10242-05-4
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD02255622
• CID: 1132858
• PubChem ID: 3780319
• Update Time: 2025-04-20

N-(3-Chlorophenyl)glycine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroanilino)acetic acid
• AC1MWUX4
• (3-Chloro-phenylamino)-acetic acid
• N-(m-chlorophenyl)glycine
• 2-[(3-chlorophenyl)amino]acetic Acid
• SureCN157003
• Glycine, N-(3-chlorophenyl)-
• (3-chlorophenylamino)acetic acid
• N-(3-Chlor-phenyl)-glycin
• 3-Chlor-anilinoessigsaeure
• D-3-chlorophenylglycine
• CTK0G7619
• AC1Q761K
• N-(3-chloro-phenyl)-glycine
• N-(3-Chlorophenyl)glycine
• n-3-chlorophenylaminoacetic acid
• 2-(3-chlorophenylamino)acetic acid
• GS-3175
• AKOS000101387
• KZXFAYGKDCLTER-UHFFFAOYSA-N
• 10242-05-4
• 2-((3-Chlorophenyl)amino)acetic acid
• (3-chlorophenyl)glycine
• SCHEMBL157003
• DTXSID70396321
• J-522997
• E76535
• [(3-CHLOROPHENYL)AMINO]ACETIC ACID
• EN300-45214
• 3-chlorophenylglycine
• N-(3-Chlorophenyl)glycine (Ph(3-Cl)-Gly-OH)
• ALBB-027318
• (3-chloroanilino)acetic acid
• Z274534700
• N-(3-Chlorophenyl)-glycine
• MFCD02255622
• STL583881
• CS-0119729
• 2-((3-Chlorophenyl)amino)aceticacid
• 3-chloro-phenylglycine
• phenylglycine, m-chloro-

• MDL： MFCD02255622
• Inchi： 1S/C8H8ClNO2/c9-6-2-1-3-7(4-6)10-5-8(11)12/h1-4,10H,5H2,(H,11,12)
• InChI Key： KZXFAYGKDCLTER-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NCC(=O)O

Computed Properties

• Exact Mass: 185.02444
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• LogP: 1.90950